79-15-2

n-Bromoacetamide

In Stock

• CAS RN:
• 79-15-2

• Formula:
• C2H4BrNO

• InChI:
• InChI=1S/C2H4BrNO/c1-2(5)4-3/h1H3,(H,4,5)

• InChIKey:
• VBTQNRFWXBXZQR-UHFFFAOYSA-N

• N-bromoacetamide is a white powder. (NTP, 1992)

Benzenamine, 5-chloro-2-(2-chlorophenoxy)-, hydrochloride

In Stock

• CAS RN:
• 89279-15-2

• Formula:
• C12H10Cl3NO

• InChI:
• InChI=1S/C12H9Cl2NO.ClH/c13-8-5-6-12(10(15)7-8)16-11-4-2-1-3-9(11)14;/h1-7H,15H2;1H

• InChIKey:
• BYWIHNKFXANWOV-UHFFFAOYSA-N

• Benzenamine, 5-chloro-2-(2-chlorophenoxy)-, hydrochloride is a useful research compound. Its molecular formula is C12H10Cl3NO and its molecular weight is 290.6 g/mol. The purity is usually 95%.

7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridine

• CAS RN:
• 92579-15-2

• Formula:
• C15H16N2

• InChI:
• InChI=1S/C15H16N2/c1-2-5-13(6-3-1)11-17-10-8-14-7-4-9-16-15(14)12-17/h1-7,9H,8,10-12H2

• InChIKey:
• CWZPNSHTLDXISD-UHFFFAOYSA-N

• 7-Benzyl-5,6,7,8-tetrahydro-1,7-naphthyridine is a useful research compound. Its molecular formula is C15H16N2 and its molecular weight is 224.3 g/mol. The purity is usually 95%.

(2S,3S,4S,5R)-2-(6-Amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

Usually In Stock

• CAS RN:
• 21679-15-2

• Formula:
• C10H12FN5O4

• InChI:
• InChI=1S/C10H12FN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)

• InChIKey:
• HBUBKKRHXORPQB-UHFFFAOYSA-N

• (2S,3S,4S,5R)-2-(6-Amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol, also known as (2S,3S,4S,5R)-2-(6-Amino-2-fluoro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol, is a useful research compound. Its molecular formula is C10H12FN5O4 and its molecular weight is 285.23 g/mol. The purity is usually 95%.

Neurotensin

In Stock

• CAS RN:
• 39379-15-2

• Formula:
• C₇₈H₁₂₁N₂₁O₂₀

• InChI:
• InChI=1S/C78H121N21O20/c1-7-43(6)63(73(115)96-57(76(118)119)37-42(4)5)97-70(112)55(39-45-21-25-47(101)26-22-45)95-72(114)59-18-13-35-99(59)75(117)52(16-11-33-86-78(83)84)90-64(106)48(15-10-32-85-77(81)82)89-71(113)58-17-12-34-98(58)74(116)51(14-8-9-31-79)91-69(111)56(40-60(80)102)94-66(108)50(28-30-62(104)105)88-68(110)54(38-44-19-23-46(100)24-20-44)93-67(109)53(36-41(2)3)92-65(107)49-27-29-61(103)87-49/h19-26,41-43,48-59,63,100-101H,7-18,27-40,79H2,1-6H3,(H2,80,102)(H,87,103)(H,88,110)(H,89,113)(H,90,106)(H,91,111)(H,92,107)(H,93,109)(H,94,108)(H,95,114)(H,96,115)(H,97,112)(H,104,105)(H,118,119)(H4,81,82,85)(H4,83,84,86)/t43-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,63-/m0/s1

• InChIKey:
• PCJGZPGTCUMMOT-ISULXFBGSA-N

• Neurotensin is a 13 amino acid peptide hormone which is found in the central nervous system and the gastrointestinal tract. It behaves as a neurotransmitter in the brain, as a hormone in the gut, and also as a neuromodulator. It is implicated in the pathophysiology of several CNS disorders (including schizophrenia, Parkinson's disease, drug abuse, pain, cancer, inflammation, eating disorders and central control of blood pressure) due to its association with a wide variety of neurotransmitter systems such as dopaminergic, sertonergic, glutamatergic, GABAergic, and cholinergic systems. It has a role as a human metabolite, a mitogen, a neurotransmitter and a vulnerary. It is a conjugate base of a neurotensin(1+).
  A biologically active tridecapeptide isolated from the hypothalamus. It has been shown to induce hypotension in the rat, to stimulate contraction of guinea pig ileum...

2-(Cyclobutylamino)benzonitrile

In Stock

• CAS RN:
• 204079-15-2

• Formula:
• C11H12N2

• InChI:
• InChI=1S/C11H12N2/c12-8-9-4-1-2-7-11(9)13-10-5-3-6-10/h1-2,4,7,10,13H,3,5-6H2

• InChIKey:
• JXDOXDIPGYSKIS-UHFFFAOYSA-N

• 2-(Cyclobutylamino)benzonitrile is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.

[3,5-Diamino-6-(2,3,5-trichlorophenyl)pyrazin-2-yl]methanol

• CAS RN:
• 212779-15-2

• Formula:
• C11H9Cl3N4O

• InChI:
• InChI=1S/C11H9Cl3N4O/c12-4-1-5(8(14)6(13)2-4)9-11(16)18-10(15)7(3-19)17-9/h1-2,19H,3H2,(H4,15,16,18)

• InChIKey:
• GTPPBOVRISNFPC-UHFFFAOYSA-N

• [3,5-Diamino-6-(2,3,5-trichlorophenyl)pyrazin-2-yl]methanol is a useful research compound. Its molecular formula is C11H9Cl3N4O and its molecular weight is 319.6 g/mol. The purity is usually 95%.

(Z)-ethyl 2-(benzoylimino)-1-cyclohexyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534579-15-2

• Formula:
• C27H26N4O4

• InChI:
• InChI=1S/C27H26N4O4/c1-2-35-27(34)21-17-20-23(28-22-15-9-10-16-30(22)26(20)33)31(19-13-7-4-8-14-19)24(21)29-25(32)18-11-5-3-6-12-18/h3,5-6,9-12,15-17,19H,2,4,7-8,13-14H2,1H3

• InChIKey:
• RQTBJTYMPHVKNI-OLFWJLLRSA-N

• (Z)-ethyl 2-(benzoylimino)-1-cyclohexyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H26N4O4 and its molecular weight is 470.529. The purity is usually 95%.

propyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

In Stock

• CAS RN:
• 848279-15-2

• Formula:
• C19H18N4O3

• InChI:
• InChI=1S/C19H18N4O3/c1-2-9-26-19(24)15-16-18(22-14-8-4-3-7-13(14)21-16)23(17(15)20)11-12-6-5-10-25-12/h3-8,10H,2,9,11,20H2,1H3

• InChIKey:
• IXMZMIIMZAFYFZ-UHFFFAOYSA-N

• Propyl 2-amino-1-(furan-2-ylmethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a useful research compound. Its molecular formula is C19H18N4O3 and its molecular weight is 350.378. The purity is usually 95%.

N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851979-15-2

• Formula:
• C18H17ClN4O4S2

• InChI:
• InChI=1S/C18H17ClN4O4S2/c19-14-2-1-3-15-16(14)20-18(28-15)22-21-17(24)12-4-6-13(7-5-12)29(25,26)23-8-10-27-11-9-23/h1-7H,8-11H2,(H,20,22)(H,21,24)

• InChIKey:
• BOYJHAWYIQHERK-UHFFFAOYSA-N

• N'-(4-chlorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C18H17ClN4O4S2 and its molecular weight is 452.93. The purity is usually 95%.

3-Bromo-3'-(1,3-dioxolan-2-YL)benzophenone

In Stock

• CAS RN:
• 898779-15-2

• Formula:
• C16H13BrO3

• InChI:
• InChI=1S/C16H13BrO3/c17-14-6-2-4-12(10-14)15(18)11-3-1-5-13(9-11)16-19-7-8-20-16/h1-6,9-10,16H,7-8H2

• InChIKey:
• JPXZKUVFJZRQNK-UHFFFAOYSA-N

• 3-Bromo-3'-(1,3-dioxolan-2-YL)benzophenone is a useful research compound. Its molecular formula is C16H13BrO3 and its molecular weight is 333.18 g/mol. The purity is usually 95%.

4-(Ethoxycarbonyl)phenylzinc bromide

Usually In Stock

• CAS RN:
• 131379-15-2

• Formula:
• C2H5O2CC6H4ZnBr

• InChI:
• InChI=1S/C9H9O2.BrH.Zn/c1-2-11-9(10)8-6-4-3-5-7-8;;/h4-7H,2H2,1H3;1H;/q-1;;+2/p-1

• 4-(Ethoxycarbonyl)phenylzinc bromide is a useful research compound. Its molecular formula is C2H5O2CC6H4ZnBr and its molecular weight is 294.46. The purity is usually 95%.

4-hydroxy-5-methoxy-2-methylbenzoic acid

In Stock

• CAS RN:
• 1784979-15-2

• Formula:
• C9H10O4

• 4-hydroxy-5-methoxy-2-methylbenzoic acid is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.2. The purity is usually 95%.

5-({[4-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 2175979-15-2

• Formula:
• C11H11F3N2O2

• InChI:
• InChI=1S/C11H11F3N2O2/c12-11(13,14)7-3-4-15-10(5-7)18-6-8-1-2-9(17)16-8/h3-5,8H,1-2,6H2,(H,16,17)

• InChIKey:
• DLDRQJODNDNMGU-UHFFFAOYSA-N

• 5-({[4-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H11F3N2O2 and its molecular weight is 260.216. The purity is usually 95%.

7-((2-methoxybenzyl)amino)-3-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 2188279-15-2

• Formula:
• C20H17N5O3

• InChI:
• InChI=1S/C20H17N5O3/c1-28-16-10-6-5-7-13(16)11-21-19-22-12-15-17(23-19)24-20(27)25(18(15)26)14-8-3-2-4-9-14/h2-10,12H,11H2,1H3,(H2,21,22,23,24,27)

• InChIKey:
• IDXDFSYDLMEFOK-UHFFFAOYSA-N

• 7-((2-methoxybenzyl)amino)-3-phenylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H17N5O3 and its molecular weight is 375.388. The purity is usually 95%.

N-[(3R,4R)-4-Methoxypyrrolidin-3-yl]-3-methyl-1,2-oxazole-5-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2219379-15-2

• Formula:
• C10H16ClN3O3

• InChI:
• InChI=1S/C10H15N3O3.ClH/c1-6-3-8(16-13-6)10(14)12-7-4-11-5-9(7)15-2;/h3,7,9,11H,4-5H2,1-2H3,(H,12,14);1H/t7-,9-;/m1./s1

• InChIKey:
• FKNNNMXQIGZUAI-PRCZDLBKSA-N

• N-[(3R,4R)-4-Methoxypyrrolidin-3-yl]-3-methyl-1,2-oxazole-5-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C10H16ClN3O3 and its molecular weight is 261.71. The purity is usually 95%.